2-Bromo-6-chloro-3-fluorobenzaldehyde

• IUPAC Name: 2-bromo-6-chloro-3-fluorobenzaldehyde
• InChI: InChI=1S/C7H3BrClFO/c8-7-4(3-11)5(9)1-2-6(7)10/h1-3H
• InChI Key: JBCMRZAMPZKYLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1F)Br)C=O)Cl
• Molecular Formula: C7H3BrClFO
• Molecular Weight: 237.45 g/mol
• CAS No.: 1242156-97-3

Description

2-Bromo-6-chloro-3-fluorobenzaldehyde is an organic compound with the molecular formula C7H3BrClFO. It is a derivative of benzaldehyde, where the benzene ring is substituted with bromine, chlorine, and fluorine atoms. This compound is typically a white to yellow solid and is used in various chemical synthesis processes .

Safety and Hazards

The compound is classified under GHS07 and has the signal word "Warning". It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing mist, gas, or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

As a research chemical, the future directions for 2-Bromo-6-chloro-3-fluorobenzaldehyde are largely dependent on the specific research context in which it is used. It has potential applications in the synthesis of bicyclic heterocycles such as indazoles, which could have implications in various fields of chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-6-chloro-3-fluorobenzaldehyde generally involves multi-step organic reactions. One common method includes the halogenation of benzaldehyde derivatives. For instance, starting with a fluorobenzaldehyde, bromine and chlorine can be introduced through electrophilic aromatic substitution reactions under controlled conditions .

Industrial Production Methods

Industrial production of this compound often involves large-scale halogenation processes. These processes are optimized for yield and purity, using catalysts and specific reaction conditions to ensure efficient substitution of the hydrogen atoms on the benzene ring with bromine, chlorine, and fluorine .

Chemical Reactions Analysis

Types of Reactions

2-Bromo-6-chloro-3-fluorobenzaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The halogen atoms (bromine, chlorine, and fluorine) can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be used under basic or acidic conditions to replace the halogen atoms.

Major Products Formed

Oxidation: 2-Bromo-6-chloro-3-fluorobenzoic acid.

Reduction: 2-Bromo-6-chloro-3-fluorobenzyl alcohol.

Substitution: Various substituted benzaldehyde derivatives depending on the nucleophile used.

Scientific Research Applications

2-Bromo-6-chloro-3-fluorobenzaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: It can be used in the study of enzyme interactions and as a probe in biochemical assays.

Medicine: It serves as a precursor for the synthesis of potential therapeutic agents.

Industry: It is used in the production of agrochemicals, dyes, and other industrial chemicals

Mechanism of Action

The mechanism of action of 2-Bromo-6-chloro-3-fluorobenzaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. The halogen atoms can also participate in halogen bonding, influencing the compound’s binding affinity and specificity .

Comparison with Similar Compounds

Similar Compounds

• 2-Bromo-4-chloro-5-fluorobenzaldehyde
• 2-Bromo-6-fluorobenzaldehyde
• 2-Bromo-4-chlorobenzaldehyde

Uniqueness

2-Bromo-6-chloro-3-fluorobenzaldehyde is unique due to its specific substitution pattern, which imparts distinct chemical reactivity and biological activity. The presence of bromine, chlorine, and fluorine atoms in specific positions on the benzene ring allows for unique interactions in chemical reactions and biological systems, making it a valuable compound in various applications .

Synthesis routes and methods

Procedure details

To a −78° C. solution of 2-Bromo-4-chloro-1-fluoro-benzene (2.90 g, 13.9 mmol) in 30 mL tetrahydrofuran under an atmosphere of nitrogen was added lithium diisopropylamide solution (1.8M in tetrahydrofuran/heptane/ethylbenzene, 10.0 mL, 18.0 mmol) at such a rate that the internal reaction temperature did not exceed −69° C. After 1 hour at −78° C., dimethylformamide (1.39 mL, 18.0 mmol) was added at such a rate that the internal temperature did not exceed −69° C. After 30 minutes at −78° C., the reaction was quenched with saturated aqueous ammonium hydroxide solution. The resulting mixture was extracted with diethyl ether. The organic layer was washed with brine, dried over anhydrous magnesium sulfate, concentrated in vacuo, and purified by flash chromatography (gradient elution with 0 to 5% ethylacetate/hexanes) to yield 2-Bromo-6-chloro-3-fluoro-benzaldehyde (440 mg, 1.85 mmol). MS (ESI) 236.9 (M+H)+.